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Compound of Interest

Compound Name: Benzyl myristate

Cat. No.: B1597993 Get Quote

Abstract

This technical guide provides a comprehensive overview of Benzyl Myristate (CAS No: 31161-

71-4), an ester of significant interest to researchers, scientists, and professionals in drug

development and cosmetic science. The document details its core chemical identity, molecular

structure, and critical physicochemical properties. Furthermore, it presents a detailed protocol

for its laboratory synthesis via Fischer-Speier esterification, supported by a logical workflow

diagram. The guide explores its primary applications as a functional excipient in pharmaceutical

formulations, particularly for topical delivery, and as a versatile emollient and texture enhancer

in personal care products. Safety, handling, and toxicological data are also summarized to

provide a complete profile for laboratory and industrial use.

Chemical Identity and Molecular Structure
Benzyl Myristate is the formal chemical name for the ester formed from myristic acid

(tetradecanoic acid) and benzyl alcohol. Its identity is standardized across chemical databases

and regulatory bodies by a unique set of identifiers.

CAS Number: 31161-71-4[1][2][3][4]

IUPAC Name: Benzyl tetradecanoate[1][5]

Synonyms: Myristic acid benzyl ester, Tetradecanoic acid, phenylmethyl ester[1][3][5]
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Molecular Formula: C₂₁H₃₄O₂[1][4][6]

Molecular Weight: 318.49 g/mol [1][6]

EC Number: 250-493-3[1]

The molecular structure consists of a C14 saturated fatty acid chain (the myristoyl group) linked

via an ester bond to the methylene group of a benzyl moiety.

Canonical SMILES: CCCCCCCCCCCCCC(=O)OCc1ccccc1[6]

InChI: InChI=1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-15-18-21(22)23-19-20-16-13-12-14-

17-20/h12-14,16-17H,2-11,15,18-19H2,1H3[3][6]

InChIKey: TUMGCEIAYMZKEM-UHFFFAOYSA-N[3][5][6]

Caption: Molecular structure of Benzyl Myristate.

Physicochemical Properties
The physical and chemical properties of Benzyl Myristate dictate its behavior in various

formulations and are crucial for its application in drug delivery and cosmetic science. It is

characterized as a colorless to pale yellow liquid or low-melting solid with a mild odor.[2][5]

Property Value Source(s)

Appearance
Colorless to pale yellow

liquid/solid
[2][5]

Melting Point 20-21 °C [2][3]

Boiling Point 288-290 °C [3]

Density 0.9321 g/cm³ at 25 °C [1][3]

logP (o/w) ~8.3 (estimated) [2]

Solubility
Soluble in alcohol and organic

solvents; Insoluble in water
[2][5]
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Synthesis of Benzyl Myristate
Underlying Principle: Fischer-Speier Esterification
Benzyl Myristate is synthesized via the acid-catalyzed esterification of myristic acid with

benzyl alcohol.[5] This reaction, a classic example of Fischer-Speier esterification, involves the

protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst (e.g., sulfuric

acid). This protonation increases the electrophilicity of the carbonyl carbon, making it

susceptible to nucleophilic attack by the oxygen atom of benzyl alcohol. The subsequent

elimination of a water molecule yields the ester. The reaction is reversible; therefore, to ensure

a high yield, water is typically removed from the reaction mixture as it forms, driving the

equilibrium toward the product side in accordance with Le Châtelier's principle.

Experimental Protocol
This protocol describes a standard laboratory-scale synthesis. All operations should be

conducted in a well-ventilated fume hood with appropriate personal protective equipment

(PPE).

Reagents & Equipment:

Myristic Acid (1.0 eq)

Benzyl Alcohol (1.5 eq)

Toluene (as solvent and for azeotropic removal of water)

Concentrated Sulfuric Acid (catalytic amount, ~0.02 eq)

Saturated Sodium Bicarbonate solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Round-bottom flask

Dean-Stark apparatus and condenser
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Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask, add myristic acid, benzyl alcohol, and toluene.

Catalyst Addition: While stirring, cautiously add the catalytic amount of concentrated sulfuric

acid.

Reflux: Equip the flask with a Dean-Stark apparatus and a condenser. Heat the mixture to

reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

Monitoring: Continue the reaction until no more water is collected in the trap (typically 3-5

hours), indicating the reaction is complete.

Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and finally with brine.

Drying: Dry the separated organic layer over anhydrous magnesium sulfate, then filter to

remove the drying agent.

Purification: Remove the toluene solvent under reduced pressure using a rotary evaporator.

The excess benzyl alcohol can be removed via vacuum distillation to yield the purified

Benzyl Myristate.

Synthesis Workflow Diagram
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Reactant Preparation

Esterification Reaction

Product Isolation & Workup

Purification

arrow

1. Charge Flask:
- Myristic Acid

- Benzyl Alcohol
- Toluene

2. Add H₂SO₄ Catalyst

3. Reflux with Dean-Stark Trap
(Azeotropic H₂O Removal)

4. Aqueous Wash Sequence
(H₂O, NaHCO₃, Brine)

5. Dry Organic Layer
(Anhydrous MgSO₄)

6. Solvent Removal
(Rotary Evaporation)

7. Vacuum Distillation

Purified Benzyl Myristate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyl Myristate.
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Applications in Research and Development
Benzyl Myristate's physicochemical properties make it a valuable component in both

pharmaceutical and cosmetic formulations.

Role as an Excipient in Pharmaceutical Formulations
In the pharmaceutical industry, particularly for topical and transdermal drug delivery systems,

Benzyl Myristate serves as a functional excipient. Its primary roles include:

Emollient: It imparts a softening and soothing effect on the skin.

Solvent: Its lipophilic nature allows it to dissolve or disperse poorly water-soluble active

pharmaceutical ingredients (APIs).

Penetration Enhancer: It can enhance the absorption of active ingredients through the skin

by temporarily modifying the barrier properties of the stratum corneum.[5] This is a critical

function for improving the bioavailability of topical drugs.

Utility in Cosmetic Science
Benzyl Myristate is widely used in cosmetics and personal care products due to its favorable

sensory profile and functional benefits.[5]

Skin-Conditioning Agent: As an emollient, it helps maintain skin hydration by forming a

barrier that reduces moisture loss, leaving the skin feeling smooth and non-greasy.[7]

Texture Enhancer: It imparts a luxurious, silky feel to formulations such as lotions, creams,

and sunscreens, improving their spreadability and user experience.[7]

Solvent: It is an effective solvent for various cosmetic ingredients, including UV filters,

contributing to the stability and efficacy of sunscreen formulations.[5]

Safety and Handling
Benzyl Myristate is considered to have a low toxicity profile.[5] However, as with many esters,

it may cause skin irritation in individuals with high sensitivity.[5]
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Personal Protective Equipment (PPE): Standard laboratory safety protocols should be

followed. This includes wearing safety goggles with side-shields, impervious clothing, and

gloves.[8] In cases of potential aerosol generation or exceeding exposure limits, respiratory

protection may be required.[8]

Accidental Release: In case of a spill, prevent further leakage if safe to do so. Contain the

spill and collect it for disposal by a licensed chemical destruction facility. Avoid discharge into

sewer systems.[8]

Toxicology: There is limited publicly available data on oral, dermal, and inhalation toxicity.[2]

No GHS hazard classifications were found in the reviewed sources.[2]

Environmental Fate: Data on persistence, degradability, and bioaccumulative potential in the

environment are largely unavailable.[8]

Conclusion
Benzyl Myristate is a well-characterized ester with the definitive CAS number 31161-71-4. Its

unique combination of properties—including its role as an emollient, solvent, and penetration

enhancer—makes it a highly functional ingredient for drug development professionals and

cosmetic scientists. Its synthesis is straightforward, following established principles of

esterification. While generally regarded as safe for its intended applications, adherence to

standard industrial hygiene and handling procedures is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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